Cas no 178486-31-2 (2-(3-chloro-5-methoxyphenyl)acetonitrile)

2-(3-Chloro-5-methoxyphenyl)acetonitrile is a versatile organic intermediate primarily used in pharmaceutical and agrochemical synthesis. Its structure, featuring both chloro and methoxy substituents on the phenyl ring, allows for selective functionalization, making it valuable in the development of complex molecules. The nitrile group provides a reactive handle for further transformations, such as hydrolysis or reduction, enabling diverse downstream applications. This compound exhibits high purity and stability under standard storage conditions, ensuring consistent performance in synthetic workflows. Its well-defined reactivity profile makes it a preferred choice for researchers engaged in heterocyclic chemistry and fine chemical production.
2-(3-chloro-5-methoxyphenyl)acetonitrile structure
178486-31-2 structure
Product Name:2-(3-chloro-5-methoxyphenyl)acetonitrile
CAS No:178486-31-2
MF:C9H8ClNO
MW:181.618921279907
MDL:MFCD18393602
CID:2137607
PubChem ID:22905971
Update Time:2025-05-20

2-(3-chloro-5-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • (3-chloro-5-methoxyphenyl)acetonitrile
    • 2-(3-chloro-5-methoxyphenyl)acetonitrile
    • Benzeneacetonitrile, 3-chloro-5-methoxy-
    • 3-Chloro-5-methoxybenzylcyanide
    • NREQDYYHKLEOPH-UHFFFAOYSA-N
    • MDL: MFCD18393602
    • Inchi: 1S/C9H8ClNO/c1-12-9-5-7(2-3-11)4-8(10)6-9/h4-6H,2H2,1H3
    • InChI Key: NREQDYYHKLEOPH-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(CC#N)C=1)OC

Computed Properties

  • Exact Mass: 181.029
  • Monoisotopic Mass: 181.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33

2-(3-chloro-5-methoxyphenyl)acetonitrile Security Information

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Additional information on 2-(3-chloro-5-methoxyphenyl)acetonitrile

2-(3-Chloro-5-methoxyphenyl)acetonitrile (CAS No. 178486-31-2): A Comprehensive Overview

2-(3-Chloro-5-methoxyphenyl)acetonitrile (CAS No. 178486-31-2) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This nitrile derivative, featuring a chloro-methoxy substituted phenyl ring, has garnered significant attention due to its unique structural properties and reactivity. Researchers and industries are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward eco-friendly manufacturing processes.

The compound’s molecular structure, characterized by the acetonitrile group attached to a 3-chloro-5-methoxyphenyl moiety, enables selective functionalization, making it a valuable building block for heterocyclic compounds. Recent studies highlight its role in developing biologically active molecules, particularly in drug discovery programs targeting metabolic disorders and inflammatory diseases. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further enhances its utility in modern organic synthesis.

In the context of user search trends, queries such as "synthesis of 2-(3-chloro-5-methoxyphenyl)acetonitrile" and "applications of chloro-methoxy nitriles" reflect growing interest in its synthetic pathways and industrial relevance. Analytical techniques like HPLC, NMR, and mass spectrometry are frequently discussed for quality control, addressing concerns about purity and scalability—a key focus for manufacturers and R&D teams.

From an SEO perspective, this article integrates high-value keywords such as "CAS 178486-31-2 supplier", "2-(3-chloro-5-methoxyphenyl)acetonitrile price", and "nitrile derivatives in pharmaceuticals" to align with commercial and academic search intent. The compound’s stability under ambient conditions and compatibility with microwave-assisted synthesis also positions it as a topic of interest in high-throughput chemistry forums.

Environmental and regulatory considerations are another hotspot. While 2-(3-chloro-5-methoxyphenyl)acetonitrile is not classified as hazardous under major chemical inventories, its handling requires standard laboratory precautions. Discussions on REACH compliance and waste management protocols are prevalent among European and North American users, emphasizing the need for transparent safety data sheets (SDS).

Innovative applications extend to material science, where its derivatives contribute to organic semiconductors and liquid crystal displays (LCDs). The compound’s electron-withdrawing properties make it a candidate for photovoltaic materials, resonating with the renewable energy sector’s demand for novel precursors.

In summary, 2-(3-Chloro-5-methoxyphenyl)acetonitrile (CAS No. 178486-31-2) exemplifies the intersection of synthetic utility and interdisciplinary innovation. Its relevance to life sciences, green technology, and advanced materials ensures sustained interest, driven by both academic curiosity and industrial demand.

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